Cas no 925940-40-5 (Dimethyl-(2-3-(4,4,5,5-tetramethyl-1,3,2dioxaborolan-2-yl)-phenoxy-ethyl)-amine)

Dimethyl-(2-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)ethyl)amine is a boronic ester derivative featuring a tertiary amine functional group. This compound is primarily utilized in Suzuki-Miyaura cross-coupling reactions, where its boronate moiety serves as a key intermediate for forming carbon-carbon bonds in synthetic organic chemistry. The tetramethyl dioxaborolane group enhances stability and handling under ambient conditions, while the dimethylaminoethylphenoxy linker provides versatility for further functionalization. Its structural design ensures compatibility with a range of substrates, making it valuable for pharmaceutical and materials science applications. The compound is typically handled under inert conditions to preserve its reactivity.
Dimethyl-(2-3-(4,4,5,5-tetramethyl-1,3,2dioxaborolan-2-yl)-phenoxy-ethyl)-amine structure
925940-40-5 structure
Product Name:Dimethyl-(2-3-(4,4,5,5-tetramethyl-1,3,2dioxaborolan-2-yl)-phenoxy-ethyl)-amine
CAS No:925940-40-5
MF:C16H26BNO3
MW:291.193544864655
MDL:MFCD09746202
CID:1056806
PubChem ID:54594420
Update Time:2025-06-07

Dimethyl-(2-3-(4,4,5,5-tetramethyl-1,3,2dioxaborolan-2-yl)-phenoxy-ethyl)-amine Chemical and Physical Properties

Names and Identifiers

    • N,N-Dimethyl-2-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)ethanamine
    • 3-[2-(Dimethylamino)ethoxy]phenylboronic Acid Pinacol Ester
    • N,N-dimethyl-2-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]ethanamine
    • Dimethyl-(2-[3-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenoxy]-ethyl)-amine
    • MFCD09746202
    • Z1224533018
    • CS-0112945
    • EN300-80943
    • Dimethyl-{2-[3-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenoxy]-ethyl}-amine
    • AKOS017492650
    • QEVHVNXLEMJPMB-UHFFFAOYSA-N
    • AS-32667
    • 925940-40-5
    • SCHEMBL1129541
    • SY016025
    • (3-(2-(Dimethylamino)ethoxy)phenyl)boronic acid pinacol ester
    • SB82351
    • A860039
    • 3-(2-(dimethylamino)ethoxy)phenylboronic acid pinacol ester
    • dimethyl({2-[3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]ethyl})amine
    • N,N-Dimethyl-2-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)ethan-1-amine
    • DB-356788
    • Dimethyl-(2-3-(4,4,5,5-tetramethyl-1,3,2dioxaborolan-2-yl)-phenoxy-ethyl)-amine
    • MDL： MFCD09746202
    • Inchi： 1S/C16H26BNO3/c1-15(2)16(3,4)21-17(20-15)13-8-7-9-14(12-13)19-11-10-18(5)6/h7-9,12H,10-11H2,1-6H3
    • InChI Key： QEVHVNXLEMJPMB-UHFFFAOYSA-N
    • SMILES： O1B(C2C=CC=C(C=2)OCCN(C)C)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 291.20100
  • Monoisotopic Mass: 291.2005739g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 330
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 30.9Ų

Experimental Properties

  • Boiling Point: 392.1℃ at 760mmHg
  • PSA: 30.93000
  • LogP: 1.92620

Dimethyl-(2-3-(4,4,5,5-tetramethyl-1,3,2dioxaborolan-2-yl)-phenoxy-ethyl)-amine Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Dimethyl-(2-3-(4,4,5,5-tetramethyl-1,3,2dioxaborolan-2-yl)-phenoxy-ethyl)-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019146095-1g
N,N-Dimethyl-2-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)ethanamine
 925940-40-5 95%
1g
 $421.95 2023-08-31
Alichem
A019146095-5g
N,N-Dimethyl-2-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)ethanamine
 925940-40-5 95%
5g
 $1249.50 2023-08-31
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
D850705-250mg
3-[2-(Dimethylamino)ethoxy]phenylboronic Acid Pinacol Ester
 925940-40-5 ≥95%
250mg
 ￥1,274.00 2022-01-12
Chemenu
CM134662-1g
N,N-Dimethyl-2-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)ethanamine
 925940-40-5 95%
1g
 $590 2023-01-09
abcr
AB452132-250 mg
(3-(2-(Dimethylamino)ethoxy)phenyl)boronic acid pinacol ester; .
 925940-40-5
250mg
 €220.50 2023-04-22
abcr
AB452132-1 g
(3-(2-(Dimethylamino)ethoxy)phenyl)boronic acid pinacol ester; .
 925940-40-5
1g
 €535.00 2023-04-22
TRC
D480008-25mg
Dimethyl-(2-[3-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenoxy]-ethyl)-amine
 925940-40-5
25mg
 $64.00 2023-05-18
TRC
D480008-50mg
Dimethyl-(2-[3-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenoxy]-ethyl)-amine
 925940-40-5
50mg
 $75.00 2023-05-18
TRC
D480008-100mg
Dimethyl-(2-[3-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenoxy]-ethyl)-amine
 925940-40-5
100mg
 $87.00 2023-05-18
TRC
D480008-250mg
Dimethyl-(2-[3-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenoxy]-ethyl)-amine
 925940-40-5
250mg
 $98.00 2023-05-18

Dimethyl-(2-3-(4,4,5,5-tetramethyl-1,3,2dioxaborolan-2-yl)-phenoxy-ethyl)-amine Related Literature

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